Cas no 1215717-95-5 (N-(6-bromo-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]cyclohexanecarboxamide hydrochloride)

• Product Name: N-(6-bromo-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]cyclohexanecarboxamide hydrochloride
• CAS No: 1215717-95-5
• MF: C₁₈H₂₅BrClN₃OS
• MW: 446.832601308823
• CID: 5508211
• PubChem ID: 16808309
• Update Time: 2025-06-07

N-(6-bromo-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]cyclohexanecarboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(6-bromobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)cyclohexanecarboxamide hydrochloride
• N-(6-bromo-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]cyclohexanecarboxamide;hydrochloride
• AKOS026679710
• N-(6-BROMO-1,3-BENZOTHIAZOL-2-YL)-N-[2-(DIMETHYLAMINO)ETHYL]CYCLOHEXANECARBOXAMIDE HYDROCHLORIDE
• 1215717-95-5
• F2018-0681
• N-(6-bromo-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]cyclohexanecarboxamide hydrochloride

• Inchi： 1S/C18H24BrN3OS.ClH/c1-21(2)10-11-22(17(23)13-6-4-3-5-7-13)18-20-15-9-8-14(19)12-16(15)24-18;/h8-9,12-13H,3-7,10-11H2,1-2H3;1H
• InChI Key： NHHICXDEHPCPIQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)SC(=N2)N(CCN(C)C)C(C1CCCCC1)=O.Cl

Computed Properties

• Exact Mass: 445.05902g/mol
• Monoisotopic Mass: 445.05902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7Ų

Additional information on N-(6-bromo-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]cyclohexanecarboxamide hydrochloride

Introduction to N-(6-bromo-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]cyclohexanecarboxamide hydrochloride (CAS No. 1215717-95-5)

N-(6-bromo-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]cyclohexanecarboxamide hydrochloride, a compound with the CAS number 1215717-95-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural framework of this molecule incorporates several key functional groups that contribute to its unique chemical and pharmacological properties.

The core structure of N-(6-bromo-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]cyclohexanecarboxamide hydrochloride is characterized by the presence of a benzothiazole moiety, which is a well-known scaffold in medicinal chemistry. Benzothiazole derivatives have been extensively studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a bromine atom at the 6-position of the benzothiazole ring enhances its reactivity and opens up possibilities for further chemical modifications, making it a valuable intermediate in synthetic chemistry.

In addition to the benzothiazole component, the molecule features an N-substituted amide group linked to a cyclohexane ring. The amide functionality is crucial for its pharmacological activity, as it contributes to the molecule's solubility and bioavailability. The cyclohexane ring provides steric hindrance and influences the overall conformation of the molecule, which can be critical for its interaction with biological targets. The presence of a dimethylamino group at the 2-position of the cyclohexane ring further enhances the compound's pharmacological profile by introducing basicity and potential hydrogen bonding capabilities.

The hydrochloride salt form of this compound improves its stability and solubility, making it more suitable for various pharmaceutical applications. These properties are particularly important in drug formulation and delivery systems, where stability and solubility are key factors determining the efficacy of a therapeutic agent.

Recent research in the field of medicinal chemistry has highlighted the importance of multifunctional molecules that can target multiple pathways or receptors simultaneously. N-(6-bromo-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]cyclohexanecarboxamide hydrochloride fits well within this paradigm. Studies have shown that compounds with similar structural features can exhibit synergistic effects when used in combination therapy regimens. For instance, molecules containing both amide and bromobenzothiazole moieties have been reported to show enhanced activity against certain types of cancer cells by modulating multiple signaling pathways involved in cell proliferation and apoptosis.

The pharmacological activity of N-(6-bromo-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]cyclohexanecarboxamide hydrochloride has been explored in several preclinical studies. These studies have demonstrated its potential as an inhibitor of various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurological disorders. The benzothiazole moiety is known to interact with biological targets such as kinases and transcription factors, while the amide group can modulate enzyme activity by forming hydrogen bonds with key residues in the active site.

One particularly intriguing aspect of this compound is its ability to cross the blood-brain barrier (BBB). The cyclohexane ring and dimethylamino group contribute to its lipophilicity, which is essential for penetration through the BBB. This property makes it a promising candidate for treating central nervous system (CNS) disorders, where many therapeutic agents face significant challenges due to poor BBB penetration.

The synthesis of N-(6-bromo-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]cyclohexanecarboxamide hydrochloride involves several steps that showcase modern synthetic techniques in organic chemistry. The bromination of the benzothiazole ring is a critical step that requires precise control over reaction conditions to ensure high yield and selectivity. Subsequent functionalization with the amide group and dimethylamino side chain involves nucleophilic substitution reactions that are well-established in synthetic chemistry but require careful optimization to achieve optimal results.

The hydrochloride salt formation is typically performed under acidic conditions to ensure complete conversion of the free base form into its salt form. This step is crucial for improving the compound's stability during storage and transportation. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are used to confirm the structure and purity of the final product.

In conclusion, N-(6-bromo-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]cyclohexanecarboxamide hydrochloride (CAS No. 1215717-95-5) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its pharmacological properties and potential applications in treating various diseases, particularly those involving central nervous system dysfunction.